Cas no 93980-66-6 (9-Octadecenoic acid,12-hydroxy-, octyl ester, (9Z,12R)-)

• Product Name: 9-Octadecenoic acid,12-hydroxy-, octyl ester, (9Z,12R)-
• CAS No: 93980-66-6
• MF: C₂₆H₅₀O₃
• MW: 410.673408985138
• CID: 816938
• PubChem ID: 6433013
• Update Time: 2025-04-19

9-Octadecenoic acid,12-hydroxy-, octyl ester, (9Z,12R)- Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,12-hydroxy-, octyl ester, (9Z,12R)-
• octyl (Z)-12-hydroxyoctadec-9-enoate
• SCHEMBL20897199
• 93980-66-6
• Octyl (R)-12-hydroxyoleate
• EINECS 301-045-1

• Inchi： 1S/C26H50O3/c1-3-5-7-9-16-20-24-29-26(28)23-19-15-13-11-10-12-14-18-22-25(27)21-17-8-6-4-2/h14,18,25,27H,3-13,15-17,19-24H2,1-2H3/b18-14-
• InChI Key： ZMAFZZRHIFKNLZ-JXAWBTAJSA-N
• SMILES： OC(C/C=C\CCCCCCCC(=O)OCCCCCCCC)CCCCCC

Computed Properties

• Exact Mass: 410.37599545g/mol
• Monoisotopic Mass: 410.37599545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 23
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.907±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.4E-4 g/L) (25 ºC),